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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787 Get Quote

Essential Guide to Handling 2-
Isopropoxyethanol
This guide provides immediate safety, operational, and disposal protocols for the handling of 2-
Isopropoxyethanol (also known as Isopropyl Cellosolve®) in a laboratory setting. Adherence

to these procedures is critical for ensuring the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Exposure Limits
2-Isopropoxyethanol is a colorless, flammable liquid with a mild odor.[1] It poses several

health and safety risks that require stringent control measures. The primary hazards and

occupational exposure limits are summarized below.

Table 1: Summary of Hazards for 2-Isopropoxyethanol
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Hazard Classification Description

Flammability

Flammable liquid and vapor (Class IC

Flammable Liquid).[1][2] Vapors can travel to an

ignition source and flash back.[2]

Acute Toxicity Harmful if inhaled or in contact with skin.[2][3]

Eye Irritation Causes serious eye irritation.[2][3]

Skin Irritation
May cause skin irritation. Prolonged contact can

lead to dermatitis.[2]

Target Organs

Affects the eyes, skin, respiratory system, and

blood.[1] Animal studies indicate potential for

anemia and pulmonary edema.[1]

Table 2: Occupational Exposure Limits

Organization
Limit (Time-Weighted
Average, TWA)

Notes

ACGIH (TLV) 25 ppm

Skin notation indicates the

potential for significant

contribution to overall

exposure by the cutaneous

route.[2][4]

NIOSH (REL) 5 ppm

OSHA (PEL) 25 ppm (Vacated)

This limit was vacated and is

not legally enforceable but

provides a valuable reference.

[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to prevent exposure. All PPE should be

inspected before use and removed immediately if contaminated.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Purpose

Eye & Face Protection

Safety goggles with side

protection, meeting ANSI

Z87.1 or EN 166 standards.[5]

A face shield may be required

for splash hazards.

To protect eyes from splashes

and vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile).

To prevent skin contact. Note:

No specific glove material has

universal resistance. Always

consult the glove

manufacturer's chemical

resistance guide for

breakthrough times and

degradation data. Discard and

replace gloves immediately

after contamination.[6]

Body Protection
Chemically resistant lab coat

or coveralls.

To protect skin and personal

clothing from splashes and

spills.[1]

Respiratory Protection

Not typically required when

work is conducted in a certified

chemical fume hood or with

adequate local exhaust

ventilation.[7] If ventilation is

inadequate or for emergency

response, a NIOSH-approved

respirator is necessary.

To prevent inhalation of

harmful vapors.

Footwear
Closed-toe shoes made of a

non-porous material.
To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the standard operating procedure for the safe handling of 2-
Isopropoxyethanol.

Experimental Workflow: Safe Handling of 2-Isopropoxyethanol
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify fume hood certification is current

Assemble all necessary materials & equipment

Inspect and don appropriate PPE (goggles, gloves, lab coat)

Locate and ensure accessibility of emergency equipment (eyewash, shower, spill kit)

Work exclusively within a certified chemical fume hood

Ground/bond container and receiving equipment to prevent static discharge

Use non-sparking tools for all transfers

Dispense liquid carefully to avoid splashes and aerosol generation

Keep containers tightly sealed when not in use

Wipe down work area with an appropriate solvent

Properly label and seal all waste containers

Remove PPE carefully to avoid self-contamination

Wash hands and forearms thoroughly with soap and water
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Major Spill Response Minor Spill Response

Spill Occurs

Is the spill large,
in an enclosed space,

or are you unsure?

Alert others and evacuate the immediate area

Yes

Ensure proper PPE is worn

No

Call emergency services / EHS

Prevent entry to the area

Remove all ignition sources and increase ventilation

Cover spill with inert absorbent material (e.g., sand, vermiculite)

Collect residue with non-sparking tools into a sealed container for hazardous waste

Clean the spill area thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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